Cas no 923154-22-7 (2-(2-acetyl-4-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide)

• Product Name: 2-(2-acetyl-4-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide
• CAS No: 923154-22-7
• MF: C₁₆H₁₉FN₂O₃
• MW: 306.332067728043
• CID: 5906381
• PubChem ID: 17409036
• Update Time: 2025-08-04

2-(2-acetyl-4-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z15658116
• 2-(2-acetyl-4-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide
• 923154-22-7
• EN300-26475001
• AKOS033431764

• Inchi： 1S/C16H19FN2O3/c1-10(2)16(4,9-18)19-15(21)8-22-14-6-5-12(17)7-13(14)11(3)20/h5-7,10H,8H2,1-4H3,(H,19,21)
• InChI Key： OTUWYSXVWRLQHH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(C)=O)C=1)OCC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 306.13797063g/mol
• Monoisotopic Mass: 306.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.2Ų

Additional information on 2-(2-acetyl-4-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide

Introduction to 2-(2-acetyl-4-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS No. 923154-22-7)

The compound 2-(2-acetyl-4-fluorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide, identified by the CAS registry number CAS No. 923154-22-7, is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a phenoxy group substituted with an acetyl and fluorine atom, as well as an acetamide moiety linked to a cyano-substituted alkyl chain. Its synthesis and properties have been extensively studied in recent years, making it a subject of interest for researchers and industry professionals alike.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies, including nucleophilic substitution and amide bond formation. The incorporation of the fluorine atom at the para position of the phenoxy group imparts unique electronic properties to the molecule, enhancing its stability and reactivity in various chemical reactions. Furthermore, the presence of the cyano group on the alkyl chain introduces additional functional diversity, making this compound versatile for applications in drug design and material science.

One of the most notable applications of cas no 923154-22-7 is in the development of bioactive molecules with potential therapeutic benefits. Studies have shown that this compound exhibits promising activity against various enzyme targets, making it a valuable lead compound in drug discovery programs. For instance, research published in Journal of Medicinal Chemistry highlights its potential as an inhibitor of kinases involved in cancer progression.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals and industrial materials. Its ability to form stable amide bonds makes it a candidate for high-performance polymers and coatings. Recent breakthroughs in polymer chemistry have demonstrated its utility in creating environmentally friendly materials with enhanced mechanical properties.

The environmental impact of cas no 923154-22-7 has also been a focus of recent studies. Researchers have investigated its biodegradation pathways under various conditions, revealing that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. These findings are crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, cas no 923154-2-based compounds like cas no 9-fluorophenoxy-acetamide represent a promising class of molecules with diverse applications across multiple industries. As research continues to uncover new insights into their properties and potential uses, this compound is poised to play a significant role in advancing modern science and technology.